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Introduction

Camphorquinone (CQ) is a widely utilized Type Il photoinitiator in the manufacturing of
ophthalmic lenses, particularly for intraocular lenses (IOLs) and contact lenses. Its primary
function is to initiate the polymerization of monomer mixtures upon exposure to visible light,
typically in the blue region of the spectrum (around 470 nm). This process, known as
photopolymerization or photocuring, allows for the precise and rapid fabrication of lenses with
desired optical and mechanical properties. The biocompatibility of CQ and its photoproducts is
a critical consideration in its application for medical devices that are in direct contact with ocular
tissues. These notes provide an overview of the application of camphorquinone in ophthalmic
lens manufacturing, including experimental protocols and key data.

Key Applications and Principles

Camphorquinone, in conjunction with a co-initiator (typically an amine), forms a photoinitiating
system. Upon absorption of light, CQ is excited to a triplet state. The excited CQ then abstracts
a hydrogen atom from the amine co-initiator, generating free radicals. These free radicals
initiate the chain polymerization of acrylic or other suitable monomers to form the cross-linked
polymer network of the ophthalmic lens.
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The choice of co-initiator and monomer composition is crucial in determining the final properties

of the lens, such as its refractive index, water content, and mechanical strength. Ethyl 4-

(dimethylamino)benzoate (EDMAB) is a commonly used co-initiator with camphorquinone.

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of camphorquinone in

ophthalmic lens manufacturing, based on representative studies.

Table 1: Typical Formulation for a Hydrophobic Acrylic Ophthalmic Lens

Component Function Concentration (wt%)
2-Phenoxyethyl acrylate Monomer 60 - 80%
1,4-Butanediol diacrylate Cross-linker 1-5%
Camphorquinone Photoinitiator 0.1-1.0%

Ethyl 4-

(dimethylamino)benzoate Co-initiator 0.5-2.0%

(EDMAB)

UV Absorber UV Protection 1-2%

Table 2: Curing Parameters and Resulting Lens Properties

Parameter Value
Light Source Blue LED
Wavelength 465-475 nm

Light Intensity

10-50 mW/cm?2

Curing Time

60-300 seconds

Refractive Index (hydrated)

1.45-1.55

Water Content

< 5% (for hydrophobic lenses)

Glass Transition Temperature (TQ)

15-30°C
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Experimental Protocols

Protocol 1: Preparation of a Camphorquinone-Initiated
Ophthalmic Lens Formulation

Objective: To prepare a photopolymerizable mixture for the fabrication of an ophthalmic lens.
Materials:

e 2-Phenoxyethyl acrylate (monomer)

e 1,4-Butanediol diacrylate (cross-linker)

o Camphorquinone (photoinitiator)

o Ethyl 4-(dimethylamino)benzoate (EDMAB) (co-initiator)

o UV Absorber (e.g., 2-(2'-hydroxy-5'-methacrylyloxyethylphenyl)-2H-benzotriazole)

e Amber glass vial

o Magnetic stirrer and stir bar

e Analytical balance

Procedure:

e In a clean, dry amber glass vial, weigh the required amount of 2-phenoxyethyl acrylate.

e Add the 1,4-butanediol diacrylate to the vial.

o Add the camphorquinone and ethyl 4-(dimethylamino)benzoate to the monomer mixture.
» Add the UV absorber to the mixture.

e Place a magnetic stir bar in the vial and cap it tightly.

 Stir the mixture at room temperature in the dark until all components are completely
dissolved and the solution is homogeneous. This may take several hours.
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¢ Store the formulation in the dark at 4°C until use.

Protocol 2: Photopolymerization and Curing of the
Ophthalmic Lens

Objective: To fabricate a lens from the prepared formulation using photopolymerization.

Materials:

Prepared ophthalmic lens formulation

Lens mold (e.g., polypropylene molds)

Blue light source (e.g., LED array with a peak wavelength of 470 nm)

Radiometer

Nitrogen-purged glove box (optional, to reduce oxygen inhibition)

Procedure:

Calibrate the light source to the desired intensity (e.g., 20 mW/cm?) using a radiometer.

e If using a nitrogen-purged glove box, ensure the oxygen level is below 100 ppm.

o Carefully fill the lens mold with the prepared formulation, avoiding the introduction of air
bubbles.

e Place the filled mold under the blue light source.

o Expose the mold to the light for the predetermined curing time (e.g., 120 seconds).

After curing, carefully open the mold to retrieve the polymerized lens.

Protocol 3: Post-Curing Extraction of Unreacted
Components
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Objective: To remove any unreacted monomers, photoinitiator, and other small molecules from
the cured lens.

Materials:

Cured ophthalmic lens

Extraction solvent (e.g., a mixture of isopropanol and water, or acetone)

Soxhlet extraction apparatus or an ultrasonic bath

Drying oven

Procedure:

e Place the cured lens in the thimble of a Soxhlet extraction apparatus.
« Fill the flask with the appropriate extraction solvent.

» Perform the extraction for a sufficient duration (e.g., 8-24 hours) to ensure complete removal
of leachable substances.

» Alternatively, place the lens in a beaker with the extraction solvent and sonicate in an
ultrasonic bath for several hours, replacing the solvent periodically.

 After extraction, carefully remove the lens and dry it in a vacuum oven at a moderate
temperature (e.g., 60°C) until a constant weight is achieved.
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Caption: Experimental workflow for ophthalmic lens manufacturing.
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Caption: Photoinitiation pathway of Camphorquinone.

Safety and Biocompatibility Considerations

+ Leachables and Extractables: It is crucial to perform thorough extraction studies to ensure
that residual camphorquinone, co-initiator, and any photoproducts are removed from the
final lens. The presence of these substances can lead to cytotoxicity and inflammatory

responses in the eye.

» Cytotoxicity: In vitro cytotoxicity assays (e.g., using corneal epithelial cells or fibroblasts)
should be conducted on the final, extracted lens material to confirm its biocompatibility.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1214180?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Phototoxicity: While camphorquinone is activated by blue light, its potential for phototoxicity
in the ocular environment should be considered. The concentration of residual CQ should be
minimized to mitigate any risks.

o Regulatory Approval: All materials and processes used in the manufacturing of ophthalmic
lenses must comply with regulatory standards, such as those set by the FDA (Food and Drug
Administration) and ISO (International Organization for Standardization).

This document provides a foundational understanding of the application of camphorquinone
in ophthalmic lens manufacturing. Researchers are encouraged to consult the primary scientific
literature for more detailed information and to adapt these protocols to their specific materials
and experimental setups.

 To cite this document: BenchChem. [Application of Camphorquinone in Ophthalmic Lens
Manufacturing: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214180#application-of-
camphorquinone-in-ophthalmic-lens-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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